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Compound of Interest

Compound Name: 2-Pyridylacetic--d2 Acid-OD DCl

CAS No.: 1219802-51-3

Cat. No.: B594316 Get Quote

In the realm of analytical chemistry and drug metabolism studies, stable isotope labeling is a

powerful technique. The substitution of an atom with its heavier, non-radioactive isotope (like

deuterium for hydrogen) creates a compound that is chemically identical to its parent but

physically distinguishable by its increased mass. This mass shift is the cornerstone of its utility,

particularly in mass spectrometry-based assays, where it allows for precise differentiation

between the labeled internal standard and the unlabeled analyte. 2-Pyridylacetic-d2 Acid-OD is

one such labeled compound, designed for use as an internal standard in the quantification of 2-

Pyridylacetic acid.

Core Compound Specifications: 2-Pyridylacetic-d2
Acid-OD
2-Pyridylacetic-d2 Acid-OD is a stable isotope-labeled form of 2-Pyridylacetic acid. The "-d2"

designation refers to the substitution of two hydrogen atoms with deuterium on the alpha-

carbon (the carbon atom adjacent to the carboxyl group). The "-OD" signifies that the hydrogen

of the carboxylic acid's hydroxyl group has also been replaced by a deuterium atom.

Molecular Formula and Weight
The introduction of three deuterium atoms results in a predictable increase in the molecular

weight of the compound compared to its unlabeled counterpart. This mass difference is

fundamental to its application as an internal standard.
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Compound Molecular Formula Molar Mass ( g/mol )

2-Pyridylacetic Acid C7H7NO2 137.14[1][2][3][4][5]

2-Pyridylacetic-d2 Acid-OD C7H4D3NO2 140.16

2-Pyridylacetic-d2 Acid-OD

DCl
C7D3H4NO2.DCl 177.62[6]

Note: The molar mass for the deuterated compound is calculated based on the atomic masses

of its constituents.

Structural Representation
The precise placement of the deuterium atoms is critical to the compound's function. The

following diagram illustrates the molecular structure of 2-Pyridylacetic-d2 Acid-OD, highlighting

the positions of the three deuterium atoms.

Caption: Molecular structure of 2-Pyridylacetic-d2 Acid-OD.

Experimental Protocol: Use as an Internal Standard
in LC-MS/MS Analysis
The primary application of 2-Pyridylacetic-d2 Acid-OD is as an internal standard for the

quantification of 2-Pyridylacetic acid in biological matrices such as plasma or urine. The

following protocol outlines a general workflow for this application.

Rationale for Experimental Choices
The use of a stable isotope-labeled internal standard is considered the gold standard in

quantitative mass spectrometry. This is because its physicochemical properties are nearly

identical to the analyte, meaning it behaves similarly during sample extraction,

chromatography, and ionization. This co-elution and similar ionization efficiency correct for

variations in sample preparation and instrument response, leading to highly accurate and

precise quantification.

Step-by-Step Methodology
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Preparation of Stock Solutions:

Prepare a 1 mg/mL stock solution of 2-Pyridylacetic acid (the analyte) in methanol.

Prepare a 1 mg/mL stock solution of 2-Pyridylacetic-d2 Acid-OD (the internal standard) in

methanol.

Preparation of Calibration Standards and Quality Controls:

Serially dilute the analyte stock solution to prepare a series of calibration standards at

concentrations ranging from, for example, 1 ng/mL to 1000 ng/mL in the relevant biological

matrix (e.g., drug-free plasma).

Prepare quality control (QC) samples at low, medium, and high concentrations in the same

manner.

Sample Preparation (Protein Precipitation):

To 100 µL of each calibration standard, QC sample, and study sample, add 10 µL of the

internal standard working solution (e.g., 100 ng/mL).

Add 300 µL of ice-cold acetonitrile to precipitate proteins.

Vortex for 1 minute and then centrifuge at 10,000 x g for 10 minutes.

Transfer the supernatant to a new microcentrifuge tube and evaporate to dryness under a

gentle stream of nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis:

Liquid Chromatography (LC):

Use a C18 reverse-phase column.

Employ a gradient elution with a mobile phase consisting of (A) 0.1% formic acid in

water and (B) 0.1% formic acid in acetonitrile.
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Mass Spectrometry (MS/MS):

Operate the mass spectrometer in positive electrospray ionization (ESI) mode.

Use Multiple Reaction Monitoring (MRM) to detect the parent-to-product ion transitions

for both the analyte and the internal standard.

2-Pyridylacetic acid: Monitor a transition such as m/z 138.1 -> m/z 92.1.

2-Pyridylacetic-d2 Acid-OD: Monitor the transition m/z 141.2 -> m/z 95.1.

Data Analysis:

Calculate the peak area ratio of the analyte to the internal standard for each sample.

Construct a calibration curve by plotting the peak area ratio against the analyte

concentration for the calibration standards.

Determine the concentration of the analyte in the QC and study samples by interpolating

their peak area ratios from the calibration curve.

Workflow Diagram

Sample Preparation Analysis Data Processing

Spike Internal Standard Protein Precipitation Centrifugation Evaporation & Reconstitution LC Separation MS/MS Detection (MRM) Peak Area Integration Calculate Analyte/IS Ratio Quantification via Calibration Curve

Click to download full resolution via product page

Caption: A typical workflow for quantitative analysis using an internal standard.

Conclusion
2-Pyridylacetic-d2 Acid-OD serves as an indispensable tool for researchers requiring precise

and accurate quantification of its unlabeled counterpart. Its chemical properties, which mirror

the analyte, combined with its distinct mass, ensure its reliability as an internal standard in
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demanding analytical methods like LC-MS/MS. Understanding its core specifications and the

principles behind its application is key to leveraging its full potential in scientific investigation.
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Email: info@benchchem.com or Request Quote Online.
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pyridylacetic-d2-acid-od]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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